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Compound of Interest

Compound Name: Samarium-cobalt

Cat. No.: B12055056

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on mitigating thermal demagnetization in high-
temperature Samarium Cobalt (SmCo) applications.

Frequently Asked Questions (FAQSs)

Q1: What is thermal demagnetization in SmCo magnets?

Al: Thermal demagnetization is the loss of magnetic strength in a magnet due to exposure to
high temperatures. For SmCo magnets, this occurs as increased thermal energy causes
atomic-level agitation, disrupting the alignment of magnetic domains that create the magnet's
overall magnetic field.[1] This can lead to a temporary (reversible) or permanent (irreversible)
reduction in magnetic performance.

Q2: What are the primary types of SmCo magnets and their temperature limitations?

A2: SmCo magnets are primarily available in two series: SmCo5 (composed of one part
samarium and five parts cobalt) and Sm2Col17 (composed of two parts samarium and
seventeen parts cobalt, with other elements).[2][3] The Sm2Co17 series generally offers
superior performance at higher temperatures.[2][3]

Q3: What is the difference between reversible and irreversible demagnetization?
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A3:

e Reversible Demagnetization: This is a temporary loss of magnetic strength that occurs as the
magnet is heated. The loss is proportional to the temperature increase and is fully recovered
when the magnet cools to its initial temperature, provided the maximum operating
temperature is not exceeded.[4][5][6] This change is quantified by the Reversible
Temperature Coefficient (RTC).[3][7]

« Irreversible Demagnetization: This is a permanent loss of magnetic strength that occurs if the
magnet is heated beyond its maximum operating temperature or exposed to a strong
external demagnetizing field at an elevated temperature.[5][8][9] This loss is not recovered
upon cooling and requires remagnetization to restore the magnet's properties.[9][10]
Structural changes due to extreme temperatures (approaching the Curie temperature) can
cause irrecoverable loss, where even remagnetization is ineffective.[2][5]

Q4: What are the Curie temperature and maximum operating temperature of SmCo magnets?
A4:

e The Curie Temperature is the critical temperature at which a material loses its permanent
magnetic properties entirely. For SmCo magnets, this is very high, typically 700-750°C for
SmCo5 and 800-850°C for Sm2Co017.[2]

o The Maximum Operating Temperature is the highest temperature a magnet can be safely
exposed to without significant irreversible demagnetization. This is a more practical limit for
applications and varies by grade.[2][11]

Troubleshooting Guides

Issue 1: My SmCo magnet's performance has degraded after a high-temperature experiment.
Troubleshooting Steps:

o Determine the Nature of the Loss (Reversible vs. Irreversible):

o Allow the magnet to cool down to room temperature.

o Measure its magnetic field strength using a Gaussmeter.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.stanfordmagnets.com/how-does-temperature-affect-samarium-cobalt-magnets.html
https://pubs.aip.org/aip/acp/article-pdf/18/1/1168/11664405/1168_1_online.pdf
https://pubs.aip.org/aip/acp/article/18/1/1168/633590/Reversible-and-Irreversible-Losses-of
https://www.stanfordmagnets.com/the-superior-temperature-stability-of-smco-magnets.html
https://en.wikipedia.org/wiki/Samarium%E2%80%93cobalt_magnet
https://pubs.aip.org/aip/acp/article-pdf/18/1/1168/11664405/1168_1_online.pdf
https://ntrs.nasa.gov/api/citations/19920002034/downloads/19920002034.pdf
https://www.arnoldmagnetics.com/wp-content/uploads/2022/06/AMT-Whitepaper-Magnetization-Losses-220629.pdf
https://www.arnoldmagnetics.com/wp-content/uploads/2022/06/AMT-Whitepaper-Magnetization-Losses-220629.pdf
https://www.aicmag.com/news/why-do-magnets-lose-their-magic-unpacking-the-science-of-demagnetization/
https://mpcomagnetics.com/blog/how-does-temperature-affect-smco-magnets/
https://pubs.aip.org/aip/acp/article-pdf/18/1/1168/11664405/1168_1_online.pdf
https://mpcomagnetics.com/blog/how-does-temperature-affect-smco-magnets/
https://mpcomagnetics.com/blog/how-does-temperature-affect-smco-magnets/
https://magnetstore.co.uk/magnet-grades/samarium-cobalt-magnet-grades/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Compare this measurement to the magnet's original specified strength.

o If the strength returns to the original value, the loss was reversible. If it remains lower, the
magnet has suffered irreversible demagnetization.[5][6]

e Analyze the Experimental Conditions:
o Confirm the maximum temperature reached during the experiment.

o Compare this temperature to the specified maximum operating temperature for your
SmCo magnet grade. Exceeding this limit is a common cause of irreversible loss.[4][12]

o Consider the magnet's geometry. Thinner magnets are more susceptible to
demagnetization.[13]

o Evaluate if any external magnetic fields were present, which can exacerbate thermal
demagnetization.[14][15]

e Corrective Actions:

o For Reversible Loss: No action is needed other than ensuring future experiments operate
within the magnet's thermal limits.

o For Irreversible Loss: The magnet will need to be remagnetized.[10] If the degradation is
severe or remagnetization is not feasible, the magnet must be replaced. For future
applications, select a higher-grade SmCo magnet with a greater maximum operating
temperature.[12]

Issue 2: How do | select the appropriate SmCo magnet grade for my high-temperature
application?

Selection Process:

o Define Your Operating Temperature: Determine the maximum temperature the magnet will
experience in your application.

o Consult Grade Specifications: Refer to the manufacturer's data for different SmCo grades.
Choose a grade with a maximum operating temperature that is safely above your
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application's maximum temperature.[11][12]

o Consider Magnetic Field Requirements: Higher grades of Sm2Co17 generally offer higher
magnetic strength (remanence, Br) and better resistance to demagnetization (coercivity, Hcj)
at elevated temperatures.[12][16]

e Factor in Mechanical Properties: SmCo5 magnets are less brittle and easier to machine than
Sm2Co017 magnets, which may be a consideration for complex shapes.[11][16]

Data Presentation

Table 1: Typical Magnetic and Thermal Properties of SmCo Magnet Grades

Property SmCo5 Series Sm2Co17 Series
Max. Energy Product (BH)max 16 - 25 MGOe 24 - 32 MGOe
Remanence (Br) 09-115T 1.0-1.25T
Intrinsic Coercivity (Hcj) 600 - 2000 kA/m 450 - 1600 KA/m
Max. Operating Temperature 250°C - 300°C 350°C - 550°C
Curie Temperature ~720°C ~800°C

Reversible Temp. Coefficient of
Br (%/°C)

~-0.03% to -0.05% ~-0.02% to -0.03%

Data compiled from multiple sources.[3][7][17] Specific values may vary by manufacturer.

Experimental Protocols

Protocol 1: Determining Reversible vs. Irreversible Demagnetization

Objective: To quantify the extent of reversible and irreversible magnetic loss after thermal
exposure.

Methodology:
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« Initial Characterization: At room temperature (approx. 20-25°C), measure the magnetic flux
density of the SmCo magnet using a Gaussmeter with a fixed probe position. Record this as
B_initial. For more comprehensive analysis, measure the full demagnetization curve using a
hysteresisgraph.[18]

o Thermal Exposure: Place the magnet in a calibrated laboratory oven. Increase the
temperature to the desired experimental value, ensuring not to exceed the magnet's
specified maximum operating temperature for an initial test. Hold at this temperature for a
predetermined duration (e.g., 1 hour).

e Cooling: Turn off the oven and allow the magnet to cool slowly back to room temperature
within the oven to prevent thermal shock.[8]

o Final Measurement: Once the magnet has returned to room temperature, repeat the
magnetic flux density measurement from the same position as in step 1. Record this as
B_final.

o Data Analysis:

[e]

Total Loss (%) = [(B_initial - B_final) / B_initial] * 100

o If the total loss is negligible (within the measurement error), the demagnetization was fully
reversible.

o Any significant total loss indicates irreversible demagnetization.[5]

o To separate reversible from irreversible losses, a hot measurement is needed. If possible,
measure the flux density while the magnet is at the elevated temperature (B_hot).

o Reversible Loss (%) = [(B_initial - B_hot) / B_initial] * 100

[¢]

Irreversible Loss (%) = [(B_initial - B_final) / B_initial] * 100

Visualizations
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Caption: Factors contributing to thermal demagnetization.
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Caption: Troubleshooting workflow for performance degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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